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Compound of Interest

Compound Name: SKF-82958 hydrobromide

Cat. No.: B1668789

Essential Safety and Handling Guide for SKF-
82958 Hydrobromide

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
SKF-82958 hydrobromide, a potent dopamine D1 receptor agonist. While the Safety Data
Sheet (SDS) may not classify this compound as hazardous under the Globally Harmonized
System (GHS), its significant biological activity necessitates stringent adherence to safety
protocols to prevent unintended exposure and ensure a safe laboratory environment.[1]

l. Personal Protective Equipment (PPE)

When handling SKF-82958 hydrobromide, especially in powdered form, a comprehensive
PPE strategy is essential to minimize exposure through inhalation, skin contact, or eye contact.
[2][3] The following table outlines the recommended PPE for various laboratory procedures
involving this compound.
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Activity

Required PPE

Rationale

Weighing and Aliguoting
Powder

- Double Gloves (Powder-free,
disposable)[4]- Disposable
Gown (Low-permeability, solid
front)[4]- Safety Goggles with
Side Shields[5]- N95 or N100

Particulate Respirator[6]

Prevents inhalation of fine
particles and minimizes skin
contact with the potent

compound.

Preparing Solutions

- Single Pair of Gloves
(Powder-free, disposable)-
Disposable Gown- Safety

Goggles

Protects against splashes and
direct contact with the

dissolved compound.

Administering to Animals

- Single Pair of Gloves
(Powder-free, disposable)- Lab
Coat

Standard practice to prevent
cross-contamination and

incidental exposure.

Cleaning and Waste Disposal

- Double Gloves (Powder-free,
disposable)[4]- Disposable
Gown- Safety Goggles

Protects against contact with
contaminated surfaces and

waste materials.

Il. Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling SKF-82958 hydrobromide is crucial for safety and

experimental integrity. The following workflow outlines the key steps from receiving to disposal.
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Caption: Workflow for handling SKF-82958 hydrobromide.
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lll. Experimental Protocols

A. Preparation of a 10 mM Stock Solution in DMSO

Pre-Weighing: Tare a sterile, chemically resistant microcentrifuge tube on a calibrated
analytical balance.

Weighing: In a chemical fume hood or other ventilated enclosure, carefully weigh the desired
amount of SKF-82958 hydrobromide powder into the tared tube.

Dissolution: Add the calculated volume of dimethyl sulfoxide (DMSO) to the tube to achieve a
final concentration of 10 mM. For example, to prepare 1 mL of a 10 mM solution, dissolve
4.107 mg of SKF-82958 hydrobromide (Molecular Weight: 410.73 g/mol ) in 1 mL of
DMSO.[7]

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming may
be necessary.

Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for
long-term storage (up to 6 months).[8]

B. Preparation of an Aqueous Solution

SKF-82958 hydrobromide is soluble in water up to 5 mM, and gentle warming may be

required for complete dissolution.

Weighing: As described above, weigh the desired amount of the compound.

Dissolution: Add the calculated volume of sterile, purified water to achieve the desired
concentration (not exceeding 5 mM).

Mixing: Vortex and, if necessary, gently warm the solution in a water bath until the compound
is fully dissolved.

Use: Prepare aqueous solutions fresh for each experiment and do not store for extended
periods.
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IV. Disposal Plan

Proper disposal of SKF-82958 hydrobromide and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

A. Waste Segregation

The following diagram illustrates the proper segregation of waste generated during the
handling of SKF-82958 hydrobromide.

Waste Streams

Solid Waste Liquid Waste Sharps Waste
(Contaminated gloves, gowns weigh boats) (Unused solutions, contaminated solvents) (Contaminated needles, syringes)

Dlsposal Containers

Labeled Hazardous Waste Bag Labeled Hazardous Waste Solvent Bottle Puncture-Proof Sharps Container

Click to download full resolution via product page
Caption: Waste segregation for SKF-82958 hydrobromide.
B. Disposal Procedure

o Consult Local Regulations: Always adhere to your institution's and local environmental
regulations for chemical waste disposal.

» Licensed Disposal Service: All waste contaminated with SKF-82958 hydrobromide should
be collected by a licensed hazardous waste disposal service.

o Labeling: Ensure all waste containers are clearly labeled with the contents, including the
name of the chemical and any associated hazards.
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e Do Not Drain Dispose: Do not dispose of solutions containing SKF-82958 hydrobromide
down the drain.[1]

By implementing these safety and handling protocols, researchers can work with SKF-82958
hydrobromide in a manner that prioritizes personal safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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